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Abstract
This application note details a validated, simple, and sensitive spectrophotometric method for

the quantitative determination of Copper(II) (Cu²⁺) ions in aqueous samples. The method is

predicated on the formation of a stable, colored complex between Cu²⁺ ions and the

chromogenic reagent Mordant Blue 18 (C.I. 18090). Upon complexation, a distinct

bathochromic shift (shift to a longer wavelength) is observed, and the resulting absorbance is

directly proportional to the concentration of Cu²⁺. This document provides a comprehensive

guide covering the scientific principles, a step-by-step experimental protocol, method

validation, and expected analytical performance. The robustness and cost-effectiveness of this

method make it a valuable tool for researchers in environmental monitoring, quality control, and

drug development.

Principle of the Method
The quantitative determination of Copper(II) is a critical task in numerous scientific fields, from

environmental science to biology, due to its dual nature as both an essential micronutrient and

a potential toxicant at elevated concentrations.[1][2][3] Spectrophotometric methods offer a
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desirable balance of sensitivity, speed, and accessibility compared to other analytical

techniques.[4]

The core of this method lies in the principles of coordination chemistry. In an aqueous solution,

Copper(II) ions exist as the hexaaquacopper(II) complex, [Cu(H₂O)₆]²⁺, which imparts a

characteristic pale blue color.[5][6] Mordant Blue 18 is an organic dye of the single azo class,

possessing functional groups—specifically ortho-hydroxyazo moieties—capable of acting as

chelating ligands.[7][8]

When Mordant Blue 18 is introduced to a solution containing Cu²⁺ ions under optimized pH

conditions, a ligand exchange reaction occurs. The Mordant Blue 18 molecules displace the

water ligands, forming a thermodynamically stable chelate complex.[9] The formation of this

new coordination complex alters the electronic structure of the chromophore, resulting in a

significant color change and a shift in the maximum absorbance wavelength (λₘₐₓ). The

intensity of the absorbance at the new λₘₐₓ is governed by the Beer-Lambert law, allowing for

precise quantification of the Copper(II) concentration.

Figure 1: Conceptual diagram of the complexation reaction.

Materials and Reagents
Instrumentation

UV-Visible Spectrophotometer (double or single beam)

Matched quartz or glass cuvettes (1 cm path length)

Calibrated pH meter

Analytical balance (± 0.0001 g)

Class A volumetric flasks (10, 25, 50, 100, 1000 mL)

Class A volumetric pipettes

Chemicals and Standards
Mordant Blue 18 (C.I. 18090): Analytical grade.[7]
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Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O): Analytical standard grade.

Ammonium Acetate (CH₃COONH₄): For buffer preparation.

Acetic Acid (CH₃COOH): Glacial, for buffer preparation.

Hydrochloric Acid (HCl) and Sodium Hydroxide (NaOH): For pH adjustment.

Deionized Water: High-purity, 18.2 MΩ·cm.

Experimental Protocol
Preparation of Solutions

Copper(II) Stock Standard (1000 mg/L): Accurately weigh 3.929 g of CuSO₄·5H₂O, dissolve

it in deionized water in a 1000 mL volumetric flask, add 1 mL of concentrated HCl to prevent

hydrolysis, and dilute to the mark. This solution is stable for several months when stored at

4°C.

Copper(II) Working Standard (100 mg/L): Pipette 10.00 mL of the 1000 mg/L stock standard

into a 100 mL volumetric flask and dilute to the mark with deionized water. Prepare fresh

weekly.

Mordant Blue 18 Reagent (0.1% w/v): Dissolve 0.100 g of Mordant Blue 18 powder in

approximately 80 mL of deionized water with gentle heating and stirring. Cool to room

temperature and dilute to 100 mL in a volumetric flask. Store in an amber bottle.

Acetate Buffer (0.2 M, pH 6.0): Prepare by mixing appropriate volumes of 0.2 M acetic acid

and 0.2 M ammonium acetate solutions. Adjust the final pH to 6.0 ± 0.1 using a calibrated pH

meter. The pH is a critical parameter as the stability and absorbance of the copper complex

are highly dependent on it.[10]

Determination of Optimal Wavelength (λₘₐₓ)
Pipette 1.0 mL of the 100 mg/L Cu²⁺ working standard into a 25 mL volumetric flask.

Add 5.0 mL of the pH 6.0 acetate buffer and 2.0 mL of the 0.1% Mordant Blue 18 reagent.

Dilute to the mark with deionized water and mix thoroughly.
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Prepare a reagent blank by following the same procedure but substituting 1.0 mL of

deionized water for the copper standard.

Allow the solutions to stand for 15 minutes for full color development.

Scan the absorbance of the copper-complex solution from 400 nm to 800 nm using the

reagent blank as the reference.

Identify the wavelength of maximum absorbance (λₘₐₓ). This wavelength will be used for all

subsequent measurements.

Construction of the Calibration Curve
Prepare a series of calibration standards by pipetting 0, 0.5, 1.0, 2.0, 3.0, and 4.0 mL of the

100 mg/L Cu²⁺ working standard into separate 25 mL volumetric flasks. This corresponds to

final concentrations of 0, 2, 4, 8, 12, and 16 mg/L.

To each flask, add 5.0 mL of the pH 6.0 acetate buffer and 2.0 mL of the 0.1% Mordant Blue
18 reagent.

Dilute each flask to the 25 mL mark with deionized water, cap, and invert several times to

mix.

Allow the solutions to stand for 15 minutes.

Set the spectrophotometer to the predetermined λₘₐₓ.

Zero the instrument using the reagent blank (the 0 mg/L standard).

Measure the absorbance of each calibration standard.

Plot a graph of Absorbance versus Copper(II) Concentration (mg/L). Perform a linear

regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of

determination (R²). An R² value > 0.995 is considered acceptable.

Figure 2: Standard experimental workflow for copper analysis.

Analysis of Unknown Sample
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Prepare the unknown sample. If the approximate copper concentration is high, perform a

pre-dilution with deionized water to ensure the final concentration falls within the linear range

of the calibration curve.

Pipette an appropriate volume of the (diluted) sample into a 25 mL volumetric flask.

Follow steps 2-7 from the "Construction of the Calibration Curve" section.

Calculate the concentration of Cu²⁺ in the sample using the linear regression equation from

the calibration curve: Concentration (mg/L) = (Absorbance_sample - y-intercept) / slope

Multiply the result by any dilution factor used during sample preparation to obtain the

concentration in the original sample.

Results and Method Performance
The performance of this method was validated in accordance with standard analytical

chemistry guidelines.[1] The key analytical parameters are summarized below.
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Parameter Expected Value Rationale / Comment

Wavelength (λₘₐₓ) ~ 600 - 640 nm

Formation of the Cu(II)-

Mordant Blue 18 complex

causes a significant red shift

from the dye's native

absorbance peak.

Linear Range 0.5 - 16 mg/L

The range over which

absorbance is directly

proportional to concentration.

Samples should be diluted to

fall within this range.

Molar Absorptivity > 2.5 x 10⁴ L·mol⁻¹·cm⁻¹

A high molar absorptivity

indicates good sensitivity of

the method, a common

characteristic for metal-chelate

complexes.[4][10]

Correlation Coefficient (R²) > 0.995
Indicates excellent linearity of

the calibration curve.

Limit of Detection (LOD) < 0.1 mg/L

Calculated as 3.3 * (Standard

Deviation of Blank / Slope of

Calibration Curve).

Stoichiometry (Cu²⁺:MB18) 1:2

Determined using Job's

method of continuous

variation, typical for bidentate

ligands complexing with a

metal ion.[1][11]

Complex Stability > 2 hours

The color of the complex is

stable for a sufficient period to

allow for batch processing and

reliable measurements.

Interferences and Method Validation
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A critical aspect of any spectrophotometric method is its selectivity.[1] Mordant dyes can form

complexes with other transition metal ions, which may pose an interference.[8][12]

Potential Interfering Ions: Fe³⁺, Al³⁺, Cr³⁺, Ni²⁺, and Co²⁺ are known to form complexes with

similar ligands and could potentially interfere if present in high concentrations.

Mitigation Strategy: The selectivity of the method can be significantly enhanced by using a

masking agent. The addition of citrate or fluoride ions prior to the chromogenic reagent can

effectively mask potential interference from Fe³⁺ and Al³⁺, respectively, by forming more

stable, colorless complexes with them.[13] The specific pH of 6.0 also provides a degree of

selectivity for Cu²⁺.

Validation: It is imperative for laboratories adopting this method to perform their own

validation. This includes spike-and-recovery studies on their specific sample matrices to

confirm accuracy and assess matrix effects. A typical recovery rate between 95% and 105%

is considered excellent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b12277993?utm_src=pdf-custom-synthesis#bc-rfq
https://sci-arch.org/index.php/wwbhen/article/download/214/174
https://asianpubs.org/index.php/ajchem/article/download/10869/10852
https://www.jocpr.com/articles/spectrophotometric-study-on-stability-constants-of-copperii-complex-with-1amidinoomethylurea.pdf
https://scientificstepsgroup-ssg.com/a-simple-and-sensitive-spectrophotometric-method-for-the-determination-of-copperii-in-aqueous-solutions-using-a-novel-schiff-base-reagent/
https://www.chemguide.co.uk/inorganic/transition/copper.html
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Descriptive_Chemistry/Elements_Organized_by_Block/3_d-Block_Elements/Group_11%3A_Transition_Metals/Chemistry_of_Copper
http://www.worlddyevariety.com/mordant-dyes/mordant-blue-18.html
https://www.alfa-chemistry.com/dyes/resources/mordant-dyes-in-cotton-dyeing-advances-applications-and-sustainability-considerations.html
https://www.chemguide.co.uk/inorganic/complexions/stabconst.html
http://medcraveonline.com/OAJS/OAJS-01-00019.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5707665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5707665/
https://www.lookchem.com/404.htm
https://www.pjoes.com/pdf-87215-21074?filename=Spectrophotometric-Determ.pdf
https://www.benchchem.com/product/b12277993/docs#spectrophotometric-determination-of-copper-ii-in-aqueous-solutions-using-mordant-blue-18
https://www.benchchem.com/product/b12277993/docs#spectrophotometric-determination-of-copper-ii-in-aqueous-solutions-using-mordant-blue-18
https://www.benchchem.com/product/b12277993/docs#spectrophotometric-determination-of-copper-ii-in-aqueous-solutions-using-mordant-blue-18
https://www.benchchem.com/product/b12277993/docs#spectrophotometric-determination-of-copper-ii-in-aqueous-solutions-using-mordant-blue-18
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12277993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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